Cas no 1375474-30-8 (1-(3-bromo-2-fluorophenyl)propan-2-ol)

1-(3-Bromo-2-fluorophenyl)propan-2-ol is a halogenated aromatic compound featuring both bromo and fluoro substituents on the phenyl ring, coupled with a propan-2-ol side chain. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine and fluorine enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group offers functionalization potential for further derivatization. Its well-defined molecular architecture ensures consistent performance in complex organic transformations. The compound is typically characterized by high purity and stability, making it suitable for precision research and industrial-scale processes requiring reliable building blocks.
1-(3-bromo-2-fluorophenyl)propan-2-ol structure
1375474-30-8 structure
Product Name:1-(3-bromo-2-fluorophenyl)propan-2-ol
CAS No:1375474-30-8
MF:C9H10BrFO
MW:233.077505588531
MDL:MFCD21334164
CID:5179499
PubChem ID:73994771
Update Time:2025-06-11

1-(3-bromo-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 3-bromo-2-fluoro-α-methyl-
    • 1-(3-Bromo-2-fluorophenyl)propan-2-ol
    • 1-(3-bromo-2-fluorophenyl)propan-2-ol
    • MDL: MFCD21334164
    • Inchi: 1S/C9H10BrFO/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3
    • InChI Key: SXKDBNOKSDWGBN-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(Br)C=1F)C(O)C

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Additional information on 1-(3-bromo-2-fluorophenyl)propan-2-ol

Comprehensive Overview of 1-(3-bromo-2-fluorophenyl)propan-2-ol (CAS No. 1375474-30-8)

1-(3-bromo-2-fluorophenyl)propan-2-ol (CAS No. 1375474-30-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, making it a valuable building block for targeted chemical transformations.

The compound's molecular formula, C9H10BrFO, reflects its balanced combination of halogenated and aliphatic components. This structural duality allows 1-(3-bromo-2-fluorophenyl)propan-2-ol to participate in diverse reactions, including nucleophilic substitutions and cross-coupling reactions, which are pivotal in modern synthetic chemistry. Its propan-2-ol group further contributes to its solubility in polar solvents, facilitating its use in various experimental setups. Recent studies have highlighted its role in the development of novel bioactive molecules, aligning with the growing demand for innovative therapeutic agents.

In the context of current research trends, 1-(3-bromo-2-fluorophenyl)propan-2-ol is often discussed alongside topics such as green chemistry and sustainable synthesis. As the scientific community prioritizes environmentally friendly practices, this compound's potential for efficient, low-waste production methods has become a focal point. Additionally, its relevance to precision medicine and targeted drug delivery systems has sparked interest, as researchers explore its utility in creating customized pharmaceutical solutions. These applications resonate with broader societal concerns about healthcare innovation and sustainability.

From a commercial perspective, the demand for 1-(3-bromo-2-fluorophenyl)propan-2-ol is driven by its adaptability in high-value chemical processes. Manufacturers and suppliers emphasize its purity and stability, ensuring consistent performance in laboratory and industrial settings. The compound's CAS No. 1375474-30-8 serves as a critical identifier in global chemical databases, streamlining procurement and regulatory compliance. As the chemical industry evolves, this compound is poised to remain a key player in advancing cutting-edge research and technological innovation.

Safety and handling protocols for 1-(3-bromo-2-fluorophenyl)propan-2-ol adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its halogenated nature warrants cautious handling to prevent unnecessary exposure. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidance, ensuring safe and responsible use in all applications.

In summary, 1-(3-bromo-2-fluorophenyl)propan-2-ol (CAS No. 1375474-30-8) represents a compelling example of how specialized intermediates can drive progress in multiple scientific domains. Its structural features, combined with its broad applicability, make it a subject of ongoing exploration and innovation. As the fields of pharmaceuticals, agrochemicals, and material science continue to expand, this compound is likely to play an increasingly prominent role in shaping future advancements.

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